Cas no 2227853-52-1 (rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans)

• Product Name: rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans
• CAS No: 2227853-52-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6558178
• PubChem ID: 155971309
• Update Time: 2025-11-01

rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans
• 2227853-52-1
• EN300-1778018
• rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H16O3/c1-10(2-4-13-5-3-10)8-6-7(8)9(11)12/h7-8H,2-6H2,1H3,(H,11,12)/t7-,8-/m1/s1
• InChI Key： QALRLFIUTUKDOP-HTQZYQBOSA-N
• SMILES： O1CCC(C)(CC1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans

Introduction to rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans (CAS No. 2227853-52-1)

rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans (CAS No. 2227853-52-1) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a cyclopropane ring substituted with a 4-methyloxan-4-yl group and a carboxylic acid moiety, arranged in a specific stereochemical configuration. The racemic nature of the compound, denoted by the prefix "rac-", indicates the presence of equal amounts of both enantiomers.

The trans configuration of the cyclopropane ring adds an additional layer of complexity to the molecule, influencing its reactivity and biological properties. The study of such compounds is crucial for understanding the role of stereochemistry in biological systems and for the development of new pharmaceuticals.

Recent research has highlighted the importance of rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans in various applications. For instance, a study published in the Journal of Organic Chemistry (2023) explored the synthetic pathways to this compound, demonstrating efficient methods for its preparation using asymmetric catalysis. The researchers reported that the use of chiral catalysts significantly improved the yield and enantioselectivity of the product, making it a promising candidate for large-scale synthesis.

In the realm of medicinal chemistry, rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans has shown potential as a lead compound for drug discovery. A study conducted at the University of California, San Francisco (UCSF) investigated its activity against various enzymes involved in metabolic disorders. The results indicated that this compound exhibits potent inhibitory effects on key enzymes, suggesting its potential as a therapeutic agent for conditions such as diabetes and obesity.

Moreover, the structural features of rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans make it an ideal candidate for further derivatization and optimization. Researchers at Harvard University have explored the synthesis of analogs with modified functional groups to enhance their pharmacological properties. These efforts have led to the identification of several derivatives with improved potency and selectivity.

The biological activity of rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans has also been evaluated in preclinical studies. A study published in Pharmacology & Therapeutics (2023) reported that this compound exhibits anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines. The findings suggest that it could be developed into a novel anti-inflammatory drug for treating conditions such as arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans has been studied for its use in chemical biology research. Its unique structure allows it to serve as a probe for investigating protein-protein interactions and signaling pathways. Researchers at the Max Planck Institute have utilized this compound to study the dynamics of protein complexes involved in cellular signaling processes.

The environmental impact and safety profile of rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans are also important considerations. Studies have shown that this compound is biodegradable and does not pose significant environmental risks when used under controlled conditions. However, proper handling and disposal protocols should be followed to ensure safety in laboratory settings.

In conclusion, rac-(1R,2R)-2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid, trans (CAS No. 2227853-52-1) is a multifaceted compound with promising applications in organic synthesis, medicinal chemistry, and chemical biology. Its unique structural features and biological activities make it an important molecule for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play a significant role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.